N-(thieno[2,3-d]pyrimidin-4-yl)-1-naphthamide

• IUPAC Name: N-thieno[2,3-d]pyrimidin-4-ylnaphthalene-1-carboxamide
• InChI: InChI=1S/C17H11N3OS/c21-16(13-7-3-5-11-4-1-2-6-12(11)13)20-15-14-8-9-22-17(14)19-10-18-15/h1-10H,(H,18,19,20,21)
• InChI Key: DDCIFEYWWIKSKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C17H11N3OS
• Molecular Weight: 305.4 g/mol

Description

“N-(thieno[2,3-d]pyrimidin-4-yl)-1-naphthamide” is a chemical compound that belongs to the class of thieno[3,2-d]pyrimidines. Thieno[3,2-d]pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[3,2-d]pyrimidines include cyclization of 3-amino-thiophene-2-carboxylate derivatives. The reaction of these compounds with a one-carbon source reagent leads to the formation of thieno[3,2-d]pyrimidin-4-ones.

Scientific Research Applications

Anticancer Properties

• Design and Synthesis : Researchers have designed and synthesized novel thieno[2,3-d]pyrimidine derivatives targeting VEGFR-2 (vascular endothelial growth factor receptor 2). .
• In Vitro Evaluation : The synthesized compounds were tested in vitro to assess their ability to inhibit VEGFR-2 and prevent cancer cell growth. .
• .
• .

Mycobacterial Research

• Structure-Guided Design : Thieno[3,2-d]pyrimidin-4-amine derivatives were generated to target Cyt-bd, a component of mycobacterial oxidative phosphorylation. .

Antimicrobial Activity

• Thienopyrimidines : Several novel thienopyrimidines were synthesized and screened for antimicrobial activity. .

Future Directions

Thieno[3,2-d]pyrimidines may serve as models for the development of new anti-inflammatory agents. The synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity is a potential future direction.

Mechanism of Action

Target of Action

N-(thieno[2,3-d]pyrimidin-4-yl)-1-naphthamide, also known as N-thieno[2,3-d]pyrimidin-4-ylnaphthalene-1-carboxamide, is a thienopyrimidine derivative . Thienopyrimidines are known to exhibit a broad range of pharmacological effects, including anticancer activities . .

Mode of Action

Thienopyrimidines, in general, are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thienopyrimidines are known to interact with various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

The lipophilicity of a drug can influence its pharmacokinetic properties, including its ability to diffuse into cells .

Result of Action

Thienopyrimidines are known to have a broad range of effects, including anticancer activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can influence the action of a compound .